Cas no 339110-28-0 (3-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-7,12-dioxa-3-azaspiro[5.6]dodec-9-ene)

• Product Name: 3-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-7,12-dioxa-3-azaspiro[5.6]dodec-9-ene
• CAS No: 339110-28-0
• MF: C₁₅H₁₆ClF₃N₂O₂
• MW: 348.747953414917
• CID: 6786825
• PubChem ID: 3739003
• Update Time: 2025-05-30

3-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-7,12-dioxa-3-azaspiro[5.6]dodec-9-ene Chemical and Physical Properties

Names and Identifiers

• AKOS005105313
• 3-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-7,12-dioxa-3-azaspiro[5.6]dodec-9-ene
• 9H-902
• 339110-28-0
• 3-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-7,12-dioxa-3-azaspiro[5.6]dodec-9-ene
• 3-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-7,12-dioxa-3-azaspiro[5.6]dodec-9-ene

• Inchi： 1S/C15H16ClF3N2O2/c16-12-9-11(15(17,18)19)10-20-13(12)21-5-3-14(4-6-21)22-7-1-2-8-23-14/h1-2,9-10H,3-8H2
• InChI Key： UPHHLQAYZPXCFK-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN=C1N1CCC2(CC1)OCC=CCO2

Computed Properties

• Exact Mass: 348.0852399g/mol
• Monoisotopic Mass: 348.0852399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 34.6Ų

Additional information on 3-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-7,12-dioxa-3-azaspiro[5.6]dodec-9-ene

3-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-7,12-dioxa-3-azaspiro[5.6]dodec-9-ene: A Comprehensive Overview

CAS No 339110-28-0 refers to the compound 3-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-7,12-dioxa-3-azaspiro[5.6]dodec-9-ene, a highly specialized organic molecule with unique structural and chemical properties. This compound has garnered significant attention in the fields of medicinal chemistry and materials science due to its potential applications in drug development and advanced materials synthesis.

The molecular structure of 3-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-7,12-dioxa-3-azaspiro[5.6]dodec-9-ene is characterized by a spiro ring system, which consists of two fused rings sharing a single atom. The spiro structure is further substituted with a pyridine ring containing chlorine and trifluoromethyl groups, which impart unique electronic and steric properties to the molecule. These features make it an interesting candidate for various chemical reactions and biological assays.

Recent studies have highlighted the potential of this compound as a building block in the synthesis of complex molecular architectures. Researchers have explored its reactivity under different reaction conditions, revealing its versatility in forming diverse chemical bonds. For instance, the trifluoromethyl group on the pyridine ring has been shown to enhance the molecule's stability under harsh chemical conditions, making it suitable for use in high-throughput screening processes.

In terms of biological activity, CAS No 339110-28-0 has demonstrated promising results in preliminary assays targeting various disease states. Its spiro structure has been implicated in modulating key cellular pathways, suggesting potential applications in oncology and neurodegenerative diseases. Furthermore, the compound's ability to interact with specific protein targets has been validated through computational modeling and in vitro experiments.

The synthesis of 3-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-7,12-dioxa-3 azaspiro[5.6]dodec 9 ene involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Recent advancements in catalytic asymmetric synthesis have enabled the efficient construction of the spiro ring system, significantly improving the overall yield and purity of the compound.

In addition to its pharmacological applications, this compound has also found utility in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers have investigated its ability to act as a semiconductor material in thin-film transistor applications, with encouraging results reported in recent publications.

The environmental impact of CAS No 339110 28 0 has also been a topic of interest among chemists and regulatory bodies. Studies have been conducted to assess its biodegradability and potential toxicity to aquatic organisms. These studies are crucial for ensuring that the compound can be safely used and disposed of without posing risks to ecosystems.

In conclusion, 3-[3-Chloro 5 (trifluoromethyl)pyridin 2 yl]7 12 dioxa 3 azaspiro[5 6]dodec 9 ene, identified by its CAS number CAS No 339110 28 0, represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its structural uniqueness, combined with recent advances in synthetic methodologies and biological evaluations, positions it as a valuable tool for future research and development efforts.